Cas no 2387563-74-6 ((4R)-8-azaspiro[4.5]decan-4-ol;hydrochloride)

• Product Name: (4R)-8-azaspiro[4.5]decan-4-ol;hydrochloride
• CAS No: 2387563-74-6
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5280938
• PubChem ID: 166603998
• Update Time: 2026-03-09

(4R)-8-azaspiro[4.5]decan-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4R)-8-azaspiro[4.5]decan-4-ol
• 2387563-74-6
• (4R)-8-AZASPIRO[4.5]DECAN-4-OL HYDROCHLORIDE
• PS-19638
• (4R)-8-azaspiro[4.5]decan-4-ol;hydrochloride
• F86220
• (4R)-8-azaspiro[4.5]decan-4-ol HCl
• (1R)-8-azaspiro[4.5]decan-1-ol hydrochloride
• (R)-8-Azaspiro[4.5]decan-1-ol hydrochloride

• Inchi： 1S/C9H17NO.ClH/c11-8-2-1-3-9(8)4-6-10-7-5-9;/h8,10-11H,1-7H2;1H/t8-;/m1./s1
• InChI Key： LRQGIPDIBUHQFP-DDWIOCJRSA-N
• SMILES： Cl.O[C@@H]1CCCC21CCNCC2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (4R)-8-azaspiro[4.5]decan-4-ol;hydrochloride

Introduction to (4R)-8-azaspiro[4.5]decan-4-ol Hydrochloride (CAS No. 2387563-74-6)

(4R)-8-azaspiro[4.5]decan-4-ol hydrochloride, identified by its CAS number 2387563-74-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the spirocyclic amine family, characterized by its unique spiro structure, which consists of two cyclic moieties linked by a single nitrogen atom. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>spirocyclic framework of (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride imparts distinct stereochemical properties that are crucial for its biological activity. Spirocyclic compounds have garnered considerable attention due to their potential as pharmacophores, offering advantages such as reduced metabolic clearance and improved binding affinity to biological targets. The specific stereochemistry at the nitrogen atom, as indicated by the (4R) configuration, plays a pivotal role in determining the compound's interaction with biological systems.

In recent years, there has been growing interest in the development of novel spirocyclic amines for their therapeutic applications. Research has demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The< strong>hydrochloride salt form of (4R)-8-azaspiro[4.5]decan-4-ol enhances its pharmacokinetic properties, facilitating its use in drug formulation and delivery.

One of the most compelling aspects of (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride is its potential as a scaffold for drug discovery. The spirocyclic core provides a rigid structure that can be modified to optimize binding interactions with target enzymes and receptors. This flexibility has led to several innovative approaches in medicinal chemistry, where modifications at various positions of the spirocyclic ring have been explored to enhance potency and selectivity.

Recent studies have highlighted the< strong>pharmacological significance of spirocyclic amine derivatives in treating neurological disorders. For instance, compounds with similar structural motifs have shown promise in preclinical models of Alzheimer's disease and Parkinson's disease by inhibiting key enzymes involved in neurodegeneration. The< strong>(4R)-configuration of (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride is particularly noteworthy, as it has been associated with enhanced binding affinity and improved pharmacological outcomes.

The synthesis of (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantioselectivity and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial applications.

The< strong>biological evaluation of (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride has revealed several interesting properties that make it a promising candidate for further development. In vitro assays have demonstrated its ability to modulate various signaling pathways relevant to inflammation and pain perception. Additionally, preliminary in vivo studies suggest that it may have therapeutic potential in models of acute and chronic pain syndromes.

The< strong>solubility enhancement provided by the hydrochloride salt form is another key advantage of this compound. Poor solubility is a common challenge in drug development, often limiting bioavailability and efficacy. By converting (4R)-8-azaspiro[4.5]decan-4-ol into its hydrochloride salt, researchers have improved its solubility in aqueous media, making it more suitable for formulation into oral or injectable drugs.

In conclusion, (4R)-8-azaspiro[4.5]decan-4-ol hydrochloride (CAS No. 2387563-74-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its spirocyclic framework, combined with the (R) stereochemistry at the nitrogen atom, contributes to its unique pharmacological profile. The development of this compound underscores the importance of innovative synthetic strategies and thorough biological evaluation in identifying new therapeutic agents.